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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d5

Cat. No.: B1673955 Get Quote

The proper disposal of (2R,4S)-Hydroxy Itraconazole-d5, a deuterated metabolite of the

antifungal agent Itraconazole, is a critical aspect of laboratory safety and environmental

responsibility.[1] As a compound intended for research use, adherence to stringent disposal

protocols is essential to mitigate risks to personnel and prevent environmental contamination.

This guide provides a comprehensive, step-by-step approach to the safe handling and disposal

of (2R,4S)-Hydroxy Itraconazole-d5, in alignment with established safety data and general

laboratory waste management principles.

Immediate Safety and Handling Protocols
Before beginning any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of immediate first aid measures in case

of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or glasses with side shields are mandatory to prevent

accidental splashes.[2]

Hand Protection: Chemical-resistant gloves are required.[2]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[2]
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Respiratory Protection: Use a suitable respirator if there is a risk of inhaling dust or aerosols.

[2]

First Aid Measures in Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water, removing contact

lenses if present. Seek prompt medical attention.[3]

Skin Contact: Thoroughly rinse the affected skin area with water and wash with plenty of

soap.[4] Remove contaminated clothing.[3]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, seek

immediate medical help.[3][5]

Ingestion: If swallowed, rinse your mouth.[4] Seek immediate medical attention.[3][5]

Hazard Profile Summary
All quantitative and qualitative hazard data for (2R,4S)-Hydroxy Itraconazole-d5 are

summarized below. This information is critical for risk assessment and the formulation of

appropriate disposal plans.
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Hazard
Classification

GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H302 Danger
Harmful if swallowed.

[1]

Skin Irritation H315 Danger
Causes skin irritation.

[1]

Eye Irritation H319 Danger
Causes serious eye

irritation.[1]

Reproductive Toxicity H360-H362 Danger

May damage fertility

or the unborn child.

May cause harm to

breast-fed children.[1]

Respiratory Irritation H335 Danger
May cause respiratory

irritation.[1]

Chronic Aquatic

Toxicity
H412 Danger

Harmful to aquatic life

with long lasting

effects.[1]

Step-by-Step Disposal Procedures
The fundamental principle for managing laboratory waste is that no experimental work should

commence without a clear plan for the disposal of all generated waste.[6] The disposal of

(2R,4S)-Hydroxy Itraconazole-d5 must be handled as hazardous chemical waste.

Step 1: Waste Identification and Segregation
Characterize the Waste: Identify all waste streams containing (2R,4S)-Hydroxy
Itraconazole-d5. This includes:

Unused or expired solid compound.

Solutions containing the compound (both aqueous and organic).

Contaminated labware (e.g., pipette tips, vials, gloves, bench paper).
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Contaminated sharps (e.g., needles, scalpels).

Segregate at the Source: Never mix incompatible waste streams.[7] At a minimum,

segregate waste as follows:

Solid Waste: Collect unused solid (2R,4S)-Hydroxy Itraconazole-d5 and grossly

contaminated items like weighing boats or gloves in a designated solid chemical waste

container.

Liquid Waste:

Keep aqueous waste separate from organic solvent waste.[7]

Do not mix halogenated and non-halogenated solvents unless permitted by your

institution's waste management program.[6]

Chemically Contaminated Sharps: Needles, syringes, and other sharps contaminated with

the compound must be placed in a designated, puncture-resistant sharps container for

chemical waste.[8] Do not mix with biohazardous sharps.[8]

Step 2: Waste Collection and Containerization
Select Appropriate Containers:

Containers must be chemically compatible with the waste.[6][9] For instance, do not store

corrosive materials in metal containers.[7]

Ensure containers are in good condition, free from leaks or damage, and have secure,

leak-proof closures.[8][9]

Use the original container for unused product when possible.[8]

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "

(2R,4S)-Hydroxy Itraconazole-d5".[2]

Include the approximate concentration and quantity of the waste.[2]
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Note any other chemical constituents in the container.

Attach the appropriate hazard pictograms (e.g., harmful, health hazard, environmental

hazard).

Storage:

Store waste containers in a designated satellite accumulation area (SAA) at or near the

point of generation.[2][10]

Ensure the storage area is well-ventilated.[9]

Use secondary containment, such as trays, to capture any potential leaks.[2][6]

Keep containers closed except when adding waste.[6][8]

Step 3: Disposal and Removal
DO NOT Dispose Down the Drain: Due to its aquatic toxicity, (2R,4S)-Hydroxy
Itraconazole-d5 must not be disposed of down the sanitary sewer.[3][11]

Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of the

hazardous waste through your institution's EHS department or a licensed hazardous waste

disposal contractor.[2]

Documentation: Complete any required hazardous waste manifest or internal tracking forms

as per your institution's and regulatory requirements.[12]

Experimental Protocols and Workflows
While specific experimental protocols for the degradation or neutralization of (2R,4S)-Hydroxy
Itraconazole-d5 are not readily available, the standard and recommended procedure is based

on the precautionary principle of containment and disposal via a licensed hazardous waste

facility.[2] The following workflow diagram illustrates the decision-making process for proper

disposal.
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Disposal Workflow for (2R,4S)-Hydroxy Itraconazole-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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